![molecular formula C16H14O4 B107407 Methyl 4-(4-methoxybenzoyl)benzoate CAS No. 71616-84-7](/img/structure/B107407.png)
Methyl 4-(4-methoxybenzoyl)benzoate
Overview
Description
Methyl 4-(4-methoxybenzoyl)benzoate is a compound that can be associated with various chemical and physical properties, as well as its involvement in different chemical reactions and biological activities. The compound's structure suggests it may have applications in the field of liquid crystal technology and could potentially interact with biological systems, such as enzymes or receptors.
Synthesis Analysis
The synthesis of compounds related to this compound often involves condensation reactions and protective group strategies. For instance, the synthesis of a series of methyl 4-(4-alkoxystyryl)benzoates involved a condensation reaction between 4-alkoxybenzaldehyde and 4-(methoxycarbonyl)benzyltriphenyl phosphonium bromide . Additionally, the introduction of a 4-methoxy-α-methylbenzyl group as a protecting group for carboxylic acids, followed by oxidative debenzylation, indicates the versatility of methoxybenzyl esters in synthetic chemistry .
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been elucidated using various spectroscopic techniques and quantum chemical calculations. For example, the structure of (E)-methyl-4-[(2-phenylhydrazono)methyl]benzoate was determined using X-ray diffraction and supported by DFT calculations . Similarly, the structure of 1-acetyl-3-methyl-4-[3-methoxy-4-(4-methylbenzoxy)benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-one was investigated using FT-IR, micro-Raman, and UV–Vis spectroscopy, along with quantum chemical computations .
Chemical Reactions Analysis
This compound and its derivatives can participate in various chemical reactions. For instance, the oxidative debenzylation of 4-methoxy-α-methylbenzyl esters using DDQ indicates that these compounds can undergo selective deprotection reactions . Additionally, the synthesis of indenopyrazoles, which are structurally related to this compound, involved reactions with indanones and phenyl isothiocyanates, highlighting the reactivity of the methoxybenzoate moiety .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives have been studied extensively. For example, a series of alkyl 4-[4-(4-methoxybenzoyloxy)benzylideneamino]benzoates exhibited liquid crystalline properties, with the nematic phase being thermally stable . The mesomorphic and fluorescence properties of methyl 4-(4-alkoxystyryl)benzoates were also investigated, revealing thermal stability up to 200°C and specific liquid crystalline behaviors .
Scientific Research Applications
Synthesis and Chemical Properties
Methyl 4-(4-methoxybenzoyl)benzoate has been studied for its role in chemical synthesis and properties. For instance, Lou Hong-xiang (2012) described its synthesis as an important intermediate for the total synthesis of bisbibenzyls, a series of natural products with various biological activities. This process involves condensation reactions under specific conditions, highlighting the compound's utility in organic synthesis (Lou, 2012).
Applications in Material Science
Studies have also explored the applications of this compound derivatives in material science. For example, Duan et al. (1996) investigated substituted aromatic carboxylate anions and esters, including methyl 4-methoxybenzoate, for their potential in second-order nonlinear optics. They found that these compounds exhibited properties suitable for this application, demonstrating the versatility of this compound in advanced material research (Duan et al., 1996).
Biological and Environmental Impact
In the realm of biological and environmental science, the compound and its analogs have been investigated for their impact. A study by Jian Chen et al. (2018) on the insecticidal activity of methyl benzoate analogs against red imported fire ants indicated the potential biological activity of these compounds. This research underscores the relevance of this compound in understanding and potentially controlling pest populations (Jian Chen et al., 2018).
Pharmaceutical and Cosmetic Applications
The compound's role in pharmaceutical and cosmetic industries has also been a subject of research. Popovski et al. (2010) discussed the use of methyl 4-methoxybenzoate in pharmaceutical intermediates and organic syntheses. Additionally, its application in the flavor and perfume industry due to its sweet herbal aroma was highlighted, showing the compound's multifaceted utility in various consumer products (Popovski et al., 2010).
Safety and Hazards
properties
IUPAC Name |
methyl 4-(4-methoxybenzoyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-19-14-9-7-12(8-10-14)15(17)11-3-5-13(6-4-11)16(18)20-2/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XISRQQMWSGOFJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80292941 | |
Record name | methyl 4-(4-methoxybenzoyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80292941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71616-84-7 | |
Record name | Benzoic acid, 4-(4-methoxybenzoyl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71616-84-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 86530 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071616847 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 71616-84-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86530 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 4-(4-methoxybenzoyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80292941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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